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Compound of Interest

Compound Name: Boc-D-his(dnp)-OH

Cat. No.: B15240569 Get Quote

Essential Safety and Handling Guide for Boc-D-
his(dnp)-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Boc-D-his(dnp)-OH. Given the presence of the dinitrophenyl

(DNP) group, this compound requires stringent safety measures due to its potential hazards,

including acute toxicity and flammability. Adherence to these guidelines is critical to ensure a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Boc-D-his(dnp)-OH is a combustible solid. The primary hazard is associated with the

dinitrophenyl (DNP) moiety, which in its free form is classified as acutely toxic, very flammable,

and potentially explosive when dry.[1] Therefore, handling Boc-D-his(dnp)-OH requires robust

personal protective equipment to prevent exposure through inhalation, skin contact, or

ingestion.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of the

powdered compound.

Eye Protection
Chemical splash and impact-

rated goggles

To protect eyes from dust

particles and potential

splashes.[2]

Hand Protection
Nitrile gloves (double-gloving

mandatory)

To prevent skin contact.

Gloves must be changed

immediately upon contact with

the substance.[1]

Body Protection
Lab coat, long pants, and

closed-toed shoes
To minimize skin exposure.[1]

Safe Handling and Operational Protocol
All handling of Boc-D-his(dnp)-OH must be conducted within a certified chemical fume hood to

mitigate the risk of inhalation.[1] An emergency eyewash station and safety shower must be

readily accessible in the immediate work area.[3][4]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Designate a specific

area within the fume hood for the procedure.

Weighing and Transfer:

Use non-sparking tools to handle the compound.[5]

Ground and bond containers when transferring the material to prevent static discharge.[2]

[4]

Avoid the formation of dust and aerosols during transfer.[5]

In Solution: When dissolving the compound, add it slowly to the solvent to prevent splashing.

Be aware that solutions containing DNP may also be combustible or flammable depending
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on the solvent used.[3]

Post-Handling:

Thoroughly wash hands and any potentially exposed skin with soap and water after

handling.[3]

Decontaminate the work area within the fume hood.

Contaminated clothing should be removed promptly and laundered by trained personnel

aware of the hazards.[3]

Storage and Disposal Plan
Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[5]

The storage temperature should be between 15-25°C.

Store away from heat, sparks, and open flames.[2]

It is classified under Storage Class 11: Combustible Solids.

Disposal:

DNP waste should be disposed of separately, unless it is part of a chemical mixture.[1]

All dry waste contaminated with this compound must be placed in a lined container and

treated as P-coded hazardous waste.[1]

Dispose of the chemical in suitable, closed containers in accordance with all local, state, and

federal regulations.[5] Do not dispose of down the drain.

Emergency Procedures
In case of exposure, immediate action is critical.
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Table 2: Emergency Response Protocol

Exposure Route Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes using an eyewash station.

Seek medical attention.[1][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes. Use a

safety shower if necessary. Remove

contaminated clothing. Seek medical attention.

[1][3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

DO NOT induce vomiting. If the person is

conscious, have them drink water or milk. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[4]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Remove all

sources of ignition. Collect the spilled material

using spark-proof tools and place it in a sealed

container for disposal.[4][5]

Workflow for Safe Handling of Boc-D-his(dnp)-OH
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Caption: Workflow for the safe handling of Boc-D-his(dnp)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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